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Compound of Interest

Compound Name: 2,6-Dimethylpyridine

Cat. No.: B142122 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical health and safety information for 2,6-
Dimethylpyridine (also known as 2,6-Lutidine), a common reagent and intermediate in organic

synthesis. The following sections detail the hazards, handling procedures, and emergency

responses associated with this compound, presented in a format tailored for laboratory and

drug development settings.

GHS Hazard Identification and Classification
2,6-Dimethylpyridine is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).[1] The primary hazards are

associated with its flammability and its effects on human health upon exposure.

GHS Pictograms:

Flame: Indicates a flammable liquid and vapor.

Exclamation Mark: Indicates that the substance may cause less serious health effects, such

as skin and eye irritation, or may be harmful if swallowed.

Signal Word:Warning[1]

Hazard Statements:[1][2]
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H226: Flammable liquid and vapor.

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements: A comprehensive list of precautionary statements is provided in the

table below, covering prevention, response, storage, and disposal.

Quantitative Data Summary
The following tables summarize the key quantitative data for 2,6-Dimethylpyridine, facilitating

easy reference for risk assessment and experimental planning.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₇H₉N [3][4]

Molar Mass 107.15 g/mol [3][4][5]

Appearance
Colorless to pale yellow, oily

liquid
[3][4][5][6]

Odor Pungent, pyridine-like [3][5][6]

Melting Point -6 °C (21 °F) [3][7]

Boiling Point 143-145 °C (289-293 °F) [3][6][7]

Flash Point 33 °C (91.4 °F) [3][5]

Density 0.92 g/mL at 25 °C [1][7]

Solubility in Water Slightly soluble [3][7]

Vapor Density 3.7 (Air = 1) [5][7]

log Pow (Partition Coefficient) 1.7 [2]

Table 2: Toxicological Data
Test Species Route Value Source

LD50 Rat Oral 400 mg/kg [1]

LD50 Rabbit Dermal > 1,000 mg/kg [1]

EC50
Tetrahymena

pyriformis
- 694 mg/l (72 h)

EC50
Photobacterium

phosphoreum
-

117 mg/l (30

min)

Table 3: Exposure Limits
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Agency Limit Source

OSHA PEL No data available [1]

NIOSH REL No data available [1]

ACGIH TLV No data available [1]

Experimental Protocols
Detailed experimental protocols for the toxicological data cited above are not available in the

referenced safety data sheets. Toxicological studies are typically conducted following

standardized guidelines, such as those from the Organisation for Economic Co-operation and

Development (OECD). For instance, an acute oral toxicity study (like the rat LD50) would

generally follow OECD Guideline 420, 423, or 425, which involve administering the substance

to animals and observing for signs of toxicity and mortality over a set period. Similarly, skin and

eye irritation studies would likely adhere to OECD Guidelines 404 and 405, respectively. For

detailed methodologies, consulting primary research literature is recommended.

Health and Safety Information
First Aid Measures
Immediate medical attention is crucial in case of exposure.[1][8]

Inhalation: Move the person to fresh air.[1][8] If breathing is difficult, give oxygen.[1] If not

breathing, give artificial respiration.[1][8] Seek immediate medical attention.[1]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[1] Get medical advice if irritation occurs.[1][9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Remove contact lenses if present and

easy to do.[1] Continue rinsing and seek immediate medical attention from an

ophthalmologist.

Ingestion: Do NOT induce vomiting.[1] Rinse mouth with water.[1] If the person is conscious,

give two glasses of water to drink. Never give anything by mouth to an unconscious person.
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[1] Call a poison center or doctor immediately.[1][9]

Fire-Fighting Measures
2,6-Dimethylpyridine is a flammable liquid and vapor.[1][2][9] Vapors are heavier than air and

may travel to a source of ignition and flash back.[10]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][10]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.[10]

Specific Hazards: Combustion may produce toxic gases, including carbon oxides and

nitrogen oxides.[1] Containers may explode when heated.[8][10]

Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)

and full protective gear.[1][8]

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[1] Do not breathe vapors or mist.[1]

Use only in a well-ventilated area, preferably in a fume hood.[1][9] Keep away from heat,

sparks, and open flames.[1][9][10] Take precautionary measures against static discharge.[1]

Ground and bond containers when transferring material.[10] Use non-sparking tools.[1][9]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances.[3][9][10] Keep away from sources of ignition.[3][10] Store in a

flammables-designated area.[10] The compound is hygroscopic and may be air-sensitive;

protect from moisture.[2][7][8]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical splash-resistant safety glasses or goggles with side

protection.[1] A face shield may be appropriate for certain operations.[1]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber).[1] Wear a laboratory

coat and closed-toed shoes.[1]
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Respiratory Protection: If engineering controls do not maintain airborne concentrations below

recommended exposure limits, a NIOSH/MSHA-approved respirator is recommended.[1][8]

[11]

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[1][7]

Incompatible Materials: Strong oxidizing agents, acids, acid halides, and chloroformates.[1]

[7]

Hazardous Decomposition Products: Under fire conditions, may decompose to produce

carbon oxides and nitrogen oxides.[1][8]

Hazardous Reactions: Violent reactions are possible with strong oxidizing agents, acid

halides, and acids. Vapor-air mixtures are explosive at intense warming.
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GHS Hazard and Response for 2,6-Dimethylpyridine

Hazard Identification

Prevention (P2xx)

Response (P3xx)

Storage & Disposal (P4xx, P5xx)

H226: Flammable liquid and vapor

P210: Keep away from heat/sparks/flames

H302: Harmful if swallowed

P301+P312: If swallowed, call a POISON CENTER

H315: Causes skin irritation

P303+P361+P353: If on skin, rinse with water

H319: Causes serious eye irritation

P305+P351+P338: If in eyes, rinse with water

H335: May cause respiratory irritation

P261: Avoid breathing vapors

P370+P378: In case of fire, use appropriate media

P280: Wear protective gloves/eye protection P271: Use in a well-ventilated area

P403+P235: Store in a well-ventilated place. Keep cool.

P501: Dispose of contents/container to approved waste plant

Click to download full resolution via product page

Caption: GHS Hazard and Response Workflow for 2,6-Dimethylpyridine.
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Recommended PPE for Handling 2,6-Dimethylpyridine

Personal Protective Equipment

Laboratory Tasks

Eye and Face Protection
- Chemical safety goggles

- Face shield (if splash hazard exists)

Hand Protection
- Chemically resistant gloves (e.g., Nitrile)

Body Protection
- Laboratory coat

- Closed-toed shoes

Respiratory Protection
- Use in fume hood

- NIOSH/MSHA approved respirator (if ventilation is inadequate)

Handling the Liquid

Mandatory Mandatory Mandatory As needed

Click to download full resolution via product page

Caption: Recommended PPE for Handling 2,6-Dimethylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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